Cas no 189274-36-0 ((R)-(2'-Isopropoxy-1,1'-binaphthalen-2-yl)diphenylphosphine)

(R)-(2'-Isopropoxy-1,1'-binaphthalen-2-yl)diphenylphosphine structure
189274-36-0 structure
Product Name:(R)-(2'-Isopropoxy-1,1'-binaphthalen-2-yl)diphenylphosphine
CAS No:189274-36-0
MF:C35H29OP
MW:496.577930212021
CID:66369
PubChem ID:10391129
Update Time:2025-04-18

(R)-(2'-Isopropoxy-1,1'-binaphthalen-2-yl)diphenylphosphine Chemical and Physical Properties

Names and Identifiers

    • (R)-(+)-(diphenylphosphino)-2`-isopropoxy-1,1`-binaphthyl
    • (R)-(+)-(diphenylphosphino)-2'-isopropoxy-1,1'-binaphthyl
    • (R) -(+)-(DIPHENYLPHOSPHINO)-2’-ISOPROPOXY-1,1’-BINAPHTHYL
    • (R)-(2'-Isopropoxy-[1,1'-binaphthalen]-2-yl)diphenylphosphine
    • [(1R)-2'-(1-Methylethoxy)[1,1'-binaphthalen]-2-yl]diphenylphosphine
    • Phosphine, [2'-(1-methylethoxy)[1,1'-binaphthalen]-2-yl]diphenyl-, (S)- (9CI)
    • SCHEMBL9224964
    • Diphenyl-[1-(2-propan-2-yloxynaphthalen-1-yl)naphthalen-2-yl]phosphane
    • (S)-(+)-(diphenylphosphino)-2`-isopropoxy-1,1`-binaphthyl
    • AKOS016010309
    • (R)-(+)-(Diphenylphosphino)-2/'-isopropoxy-1,1/'-binaphthyl
    • AMY13718
    • 137769-30-3
    • 189274-36-0
    • 5-Fluoro-3-methyl-1H-indole-2-carboxylicacid
    • DTXSID20439136
    • F77881
    • FT-0649343
    • FT-0649345
    • E84727
    • Diphenyl{2'-[(propan-2-yl)oxy][1,1'-binaphthalen]-2-yl}phosphane
    • (S)-(2'-Isopropoxy-[1,1'-binaphthalen]-2-yl)diphenylphosphine
    • AKOS015912144
    • Phosphine, [(1R)-2'-(1-methylethoxy)[1,1'-binaphthalen]-2-yl]diphenyl- (9CI)
    • (R)-(2\\'-Isopropoxy-[1,1\\'-binaphthalen]-2-yl)diphenylphosphine
    • {2'-ISOPROPOXY-[1,1'-BINAPHTHALEN]-2-YL}DIPHENYLPHOSPHANE
    • (S)-(+)-(Diphenylphosphino)-2'-isopropoxy-1,1'-binaphthyl
    • (R)-(2'-Isopropoxy-1,1'-binaphthalen-2-yl)diphenylphosphine
    • MDL: MFCD11111447
    • Inchi: 1S/C35H29OP/c1-25(2)36-32-23-21-26-13-9-11-19-30(26)34(32)35-31-20-12-10-14-27(31)22-24-33(35)37(28-15-5-3-6-16-28)29-17-7-4-8-18-29/h3-25H,1-2H3
    • InChI Key: RQYTYDOSGVUKHB-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C=CC=CC2=C1C1=C(C=CC2C=CC=CC1=2)OC(C)C

Computed Properties

  • Exact Mass: 496.195602542g/mol
  • Monoisotopic Mass: 496.195602542g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 6
  • Complexity: 718
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 9.7
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Boiling Point: 600.4±43.0 °C at 760 mmHg
  • Flash Point: 398.8±28.4 °C
  • PSA: 22.82000
  • LogP: 8.20540
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

(R)-(2'-Isopropoxy-1,1'-binaphthalen-2-yl)diphenylphosphine Security Information

(R)-(2'-Isopropoxy-1,1'-binaphthalen-2-yl)diphenylphosphine Pricemore >>

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